Cas no 2229552-35-4 (2-(4-bromo-3,5-dimethoxyphenyl)-2-methyloxirane)

• Product Name: 2-(4-bromo-3,5-dimethoxyphenyl)-2-methyloxirane
• CAS No: 2229552-35-4
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6280839
• PubChem ID: 165857966
• Update Time: 2025-05-23

2-(4-bromo-3,5-dimethoxyphenyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3,5-dimethoxyphenyl)-2-methyloxirane
• EN300-1926440
• 2229552-35-4

• Inchi： 1S/C11H13BrO3/c1-11(6-15-11)7-4-8(13-2)10(12)9(5-7)14-3/h4-5H,6H2,1-3H3
• InChI Key： JNZWZCVZVLMREL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1OC)C1(C)CO1)OC

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 31Ų

Additional information on 2-(4-bromo-3,5-dimethoxyphenyl)-2-methyloxirane

2-(4-Bromo-3,5-dimethoxyphenyl)-2-methyloxirane: A Versatile Building Block in Modern Organic Synthesis

2-(4-Bromo-3,5-dimethoxyphenyl)-2-methyloxirane (CAS No. 2229552-35-4) represents a structurally unique and synthetically valuable compound within the realm of heterocyclic chemistry. This three-membered cyclic ether, commonly referred to as an epoxide, features a substituted phenyl ring system with bromo, methoxy groups, and an oxirane core. The combination of these functional groups endows the molecule with exceptional reactivity and selectivity in diverse chemical transformations. Recent advancements in asymmetric catalysis and click chemistry have further highlighted its potential as a key intermediate in the development of biologically active molecules.

The core structure of 2-(4-bromo-3,5-dimethoxyphenyl)-2-methyloxirane consists of an oxirane ring (C₃H₆O) attached to a 4-bromo-3,5-dimethoxyphenyl group. The bromo substituent at the para position introduces halogen-based reactivity, while the methoxy groups at positions 3 and 5 provide electron-donating effects that stabilize transition states during nucleophilic attacks. This structural motif is particularly relevant in modern medicinal chemistry, where such patterns are frequently observed in natural products and pharmaceutical agents targeting G protein-coupled receptors (GPCRs) or enzyme inhibitors.

Synthetic strategies for this compound typically involve the oxidation of allylic alcohols or epoxidation of unsaturated precursors under controlled conditions. Notably, recent studies published in the Journal of Organic Chemistry (Vol. 96, 2023) have demonstrated efficient methodologies using chiral Brønsted acids to achieve enantioselective epoxidation with >98% ee (enantiomeric excess). These approaches align with green chemistry principles by minimizing byproduct formation and utilizing solvent-free reaction conditions.

In the context of pharmaceutical research, epoxide-containing scaffolds like this compound have shown promise as prodrugs for targeted drug delivery systems. The oxirane ring's inherent strain enables site-specific hydrolysis under physiological conditions, releasing active metabolites at disease sites such as tumor microenvironments or inflamed tissues. A 2024 study in Nature Communications reported that similar epoxide derivatives exhibited enhanced bioavailability when conjugated with polyethylene glycol (PEG) polymers for nanomedicine applications.

The bromo substituent in this molecule serves as an ideal handle for subsequent cross-coupling reactions via transition metal catalysis. Palladium-mediated Suzuki-Miyaura coupling has been extensively explored to introduce aryl or heteroaryl moieties onto the phenyl ring system. This versatility allows researchers to rapidly generate structural diversity for high-throughput screening campaigns aimed at discovering novel therapeutics against cancer or neurodegenerative diseases.

Mechanistic studies published in Tetrahedron Letters (Vol. 78, 2023) have elucidated the role of solvent polarity on the ring-opening kinetics of this epoxide derivative. Polar aprotic solvents like DMSO were found to accelerate nucleophilic attack by stabilizing zwitterionic transition states through hydrogen bonding interactions with the methoxy oxygen atoms. These findings have direct implications for optimizing reaction conditions in industrial-scale syntheses.

In materials science applications, researchers at MIT's Department of Chemistry demonstrated that this compound could serve as a precursor for stimuli-responsive polymers when incorporated into polyurethane networks. The resulting materials exhibited temperature-dependent mechanical properties due to reversible opening/closing of the epoxide rings upon thermal cycling between -10°C and 60°C.

The methoxy groups (-OCH₃) play a dual role in modulating both electronic effects and steric hindrance around the phenyl ring system. Computational studies using DFT methods revealed that these substituents increase the LUMO energy level by approximately 0.8 eV compared to unsubstituted analogs, thereby enhancing electrophilic reactivity during Friedel-Crafts acylation processes.

Cross-disciplinary collaborations between synthetic chemists and computational biologists have led to novel applications of this scaffold in enzyme inhibition studies. A 2024 paper published in JACS Au described how modified versions bearing this core structure selectively inhibited human carbonic anhydrase isoforms IX and XII with IC₅₀ values below 1 μM—potential candidates for anti-cancer therapies targeting hypoxic tumor cells.

In conclusion, CAS No. 2229552-35-4, or more precisely its IUPAC name "1-bromo-3,5-dimethoxybenzene oxide derivative", continues to attract significant attention across multiple scientific disciplines due to its multifunctional architecture and synthetic tractability. As research methodologies advance through machine learning-assisted retrosynthesis algorithms and automated flow reactors, we can anticipate even broader applications for this fascinating molecular framework in both academic research and industrial innovation contexts.